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Compound of Interest

Compound Name: (3,5-Diphenylphenyl)boronic acid

Cat. No.: B145475 Get Quote

Essential Safety and Handling Guide for (3,5-
Diphenylphenyl)boronic Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling (3,5-Diphenylphenyl)boronic acid.

The following procedures are based on best practices for handling similar boronic acid

compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
(3,5-Diphenylphenyl)boronic acid is a chemical compound that requires careful handling to

avoid potential health hazards. While a specific Safety Data Sheet (SDS) for this exact

compound is not readily available, data from analogous boronic acids, such as (3,5-Di-tert-

butylphenyl)boronic acid and Phenylboronic acid, indicate that it may cause skin irritation,

serious eye irritation, and respiratory tract irritation[1][2]. Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Glasses
Tight-sealing safety goggles or

a face shield.[2]

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after.

[2][3]

Body Protection Lab Coat

A standard lab coat should be

worn. For larger quantities or

risk of splashing, a chemical-

resistant apron or suit is

recommended.[2]

Respiratory Protection Respirator

A NIOSH (US) or EN 143 (EU)

approved particle respirator is

required when dusts are

generated.[2][3]

Operational Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.[1]

Dispensing:

Avoid generating dust when weighing or transferring the solid material.[1]
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Use a scoop or spatula for transfers.[5]

Close the container securely when not in use.[1]

During Use:

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1][4]

After Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][4]

Launder contaminated clothing separately before reuse.[1]

Spill and Emergency Procedures
Minor Spills (Dry):

Alert personnel in the immediate area.

Wearing appropriate PPE, carefully sweep or scoop up the spilled material.[5]

Avoid generating dust.[1]

Place the material into a clean, dry, labeled, and sealable container for disposal.[1]

Clean the spill area with a damp cloth.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing. Flush the affected skin and hair with running

water and soap if available. Seek medical attention if irritation occurs.[1]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Immediately give a glass of water. If the person is

conscious, rinse their mouth with water. Seek medical attention.[1][6]

Disposal Plan
Waste Collection:

Collect all waste material, including contaminated PPE and cleaning materials, in a

designated, labeled, and sealed hazardous waste container.[5][7]

Disposal Methods:

Small Quantities: For very small amounts, some local regulations may permit disposal down

the drain with a large volume of water. However, it is crucial to consult and comply with your

institution's and local environmental regulations before doing so.[5][7][8]

Large Quantities: For larger quantities or if drain disposal is not permitted, the waste must be

disposed of through a certified hazardous waste disposal facility.[5][7] Contact your

institution's Environmental Health & Safety (EHS) department for specific procedures.[7]

Neutralization: As a weak acid, it may be possible to neutralize small quantities with a mild

base like sodium bicarbonate before disposal, but this should only be done if permitted by

local regulations and under the guidance of a qualified professional.[7]

Important Disposal Considerations:

Never mix boronic acid waste with other chemicals unless instructed by a professional.[7]

Always follow federal, state, and local regulations for hazardous waste disposal.[5]
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Workflow for Handling (3,5-Diphenylphenyl)boronic Acid

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Set Up in Ventilated Area
(Fume Hood)

Weigh/Transfer Solid
(Avoid Dust)

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Area

Procedure Complete

Wash Hands Thoroughly

Collect Waste in Labeled Container

After Cleanup

Dispose via Approved Protocol
(EHS Guidance)
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Caption: A workflow diagram illustrating the key steps for safely handling (3,5-
Diphenylphenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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